Cas no 5324-15-2 (Benzoic Acid, 4-(2-bromoacetyl)phenyl Ester)

• Product Name: Benzoic Acid, 4-(2-bromoacetyl)phenyl Ester
• CAS No: 5324-15-2
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 1581405
• PubChem ID: 220305
• Update Time: 2025-08-05

Benzoic Acid, 4-(2-bromoacetyl)phenyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic Acid, 4-(2-bromoacetyl)phenyl Ester
• 4'-benzoyloxy-2-bromoacetophenone
• p-Dimethylaminosulphonylphenacyl bromide
• 4-bromoacetyl-benzenesulfonic acid dimethylamide
• 4-(bromoacetyl)-N,N-dimethylbenzenesulfonamide
• 2-Brom-1-(4-benzoyloxy-phenyl)-aethanon-(1)
• AG-H-60842
• 4-bromoacetylphenyl benzoate
• ZINC04205969
• ACMC-20eyp4
• Benzenesulfonamide,4-(2-bromoacetyl)-N,N-dimethyl-
• 1-(4-benzoyloxyphenyl)-2-bromo-1-ethanone
• 4-(bromoacetyl)phenyl benzoate
• 4-Bromacetyl-benzolsulfonsaeure-dimethylamid
• AC1Q3X0R
• 1-[4-(benzoyloxy)phenyl]-2-bromo-ethanone
• CTK5G2538
• AC1NLQ5H
• 4'-benzoyloxy-2-bromoacetophenone; p-Dimethylaminosulphonylphenacyl bromide; 4-bromoacetyl-benzenesulfonic acid dimethylamide; 4-(bromoacetyl)-N,N-dimethylbenzenesulfonamide; 2-Brom-1-(4-benzoyloxy-phenyl)-aethanon-(1); AG-H-60842; 4-bromoacetylphenyl benzoate; ZINC04205969; ACMC-20eyp4; Benzenesulfonamide,4-(2-bromoacetyl)-N,N-dimethyl-; 1-(4-benzoyloxyphenyl)-2-bromo-1-ethanone; 4-(bromoacetyl)phenyl benzoate; 4-Bromacetyl-benzolsulfo
• NSC2866
• GKPQAXNEUSDRJJ-UHFFFAOYSA-N
• [4-(2-bromoacetyl)phenyl] benzoate
• DTXSID40967784
• 4-(2-bromoacetyl)phenyl benzoate
• alpha-bromo-p-benzoyloxyacetophenone
• SCHEMBL2261141
• NSC-2866
• AKOS005200148
• Ethanone, 1-[4-(benzoyloxy)phenyl]-2-bromo-
• 5324-15-2
• 4-(Bromoacetyl)-phenyl benzoate

• Inchi： 1S/C15H11BrO3/c16-10-14(17)11-6-8-13(9-7-11)19-15(18)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： GKPQAXNEUSDRJJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 317.98913
• Monoisotopic Mass: 317.989157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.466
• Boiling Point: 433.5°C at 760 mmHg
• Flash Point: 216°C
• Refractive Index: 1.612
• PSA: 43.37
• LogP: 3.48340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones